Cas no 1539406-78-4 (6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine)

• Product Name: 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine
• CAS No: 1539406-78-4
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5170978
• PubChem ID: 75356013
• Update Time: 2025-05-21

6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-(1-ethyl-2-methylpropyl)-6-methyl-
• 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine

• Inchi： 1S/C12H20N2/c1-5-12(9(2)3)14-11-7-6-10(4)13-8-11/h6-9,12,14H,5H2,1-4H3
• InChI Key： JYWBHQWJXBKMAY-UHFFFAOYSA-N
• SMILES： C1=NC(C)=CC=C1NC(CC)C(C)C

Additional information on 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine

Comprehensive Overview of 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine (CAS No. 1539406-78-4)

6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine, with the CAS number 1539406-78-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyridine and amine functional groups, offers a versatile scaffold for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural properties and reactivity. The compound's methyl and pentyl substituents contribute to its lipophilicity, making it a candidate for studies in drug delivery systems and hydrophobic interactions.

In recent years, the demand for 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine has surged, particularly in the context of small molecule drug discovery and catalysis. Its CAS no 1539406-78-4 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. The compound's amine functionality allows for facile derivatization, enabling the synthesis of diverse analogs for biological screening. This adaptability aligns with current trends in precision medicine and targeted therapy, where tailored molecular structures are essential for achieving desired pharmacological effects.

The synthesis and characterization of 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine have been explored in several peer-reviewed studies, highlighting its potential as a building block for more complex architectures. Its pyridine core is particularly noteworthy, as this heterocycle is a common motif in pharmaceuticals and agrochemicals. The compound's methylpentan-3-yl side chain further enhances its stability and solubility profile, making it suitable for a range of experimental conditions. These attributes have led to its inclusion in high-throughput screening libraries, where it is evaluated for various bioactive properties.

From an industrial perspective, 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine is valued for its role in organic synthesis and material science. Its CAS no 1539406-78-4 is often associated with inquiries about custom synthesis and bulk availability, underscoring its commercial significance. The compound's compatibility with green chemistry principles, such as reduced waste and energy-efficient processes, has also been a topic of interest. This aligns with the broader shift toward sustainable chemical practices, a key concern for modern researchers and manufacturers.

In summary, 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine (CAS No. 1539406-78-4) represents a promising compound with multifaceted applications. Its structural features, including the pyridine ring and amine group, make it a valuable asset in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing chemical research and innovation.